Technical Monograph: 3,5-Dimethylbenzoate Scaffolds in Medicinal Chemistry
Technical Monograph: 3,5-Dimethylbenzoate Scaffolds in Medicinal Chemistry
Part 1: Executive Summary & Strategic Value
3,5-Dimethylbenzoate (and its parent acid, 3,5-dimethylbenzoic acid) represents a critical pharmacophore and intermediate in modern drug development. Unlike the unsubstituted benzoate, the introduction of methyl groups at the meta (3,5) positions imparts unique steric and electronic properties that significantly alter metabolic stability and receptor binding affinity.
For the medicinal chemist, this scaffold offers a tactical advantage:
-
Metabolic Blockade: The methyl groups obstruct the meta positions, common sites for CYP450-mediated hydroxylation, thereby extending the half-life (
) of the parent drug. -
Lipophilicity Modulation: The addition of two methyl groups increases the calculated LogP (cLogP) by approximately 1.0 unit compared to benzoate, enhancing membrane permeability without introducing excessive hydrophobicity that leads to non-specific binding.
-
Conformational Restriction: While less sterically crowded than 2,6-disubstituted analogs (which twist the carboxylate out of plane), the 3,5-pattern creates a wider hydrophobic breadth, ideal for filling specific hydrophobic pockets in enzyme active sites (e.g., allosteric modulators).
Part 2: Chemical Constitution & Physicochemical Profile
Structural Analysis
The 3,5-dimethylbenzoate anion consists of a benzene ring substituted with a carboxylate group at position 1 and methyl groups at positions 3 and 5.[1]
-
Symmetry: The molecule possesses
symmetry, simplifying its NMR spectra (equivalent methyls and equivalent aromatic protons at positions 2 and 6). -
Electronic Effect: The methyl groups are weak electron donors (+I effect). This increases the electron density of the aromatic ring slightly compared to benzoic acid, making the ring more susceptible to electrophilic attack, while making the carboxylic acid slightly less acidic (higher pKa).
Physicochemical Data Table
| Property | 3,5-Dimethylbenzoic Acid (Precursor) | Methyl 3,5-Dimethylbenzoate (Ester) |
| CAS Number | 499-06-9 | 25081-39-4 |
| Molecular Formula | ||
| Molecular Weight | 150.18 g/mol | 164.20 g/mol |
| Physical State | White Crystalline Powder | White Low-Melting Solid / Liquid |
| Melting Point | 169–171 °C | 31–33 °C |
| Boiling Point | ~271 °C (sublimes) | 239–240 °C |
| pKa | 4.32 (at 25 °C) | N/A (Neutral) |
| Solubility | MeOH, EtOH, Ether; Low in | Organic solvents; Insoluble in |
| Density | 1.09 g/cm³ | 1.027 g/mL |
Part 3: Synthetic Pathways & Production[2]
The synthesis of 3,5-dimethylbenzoate derivatives typically proceeds through the oxidation of mesitylene (1,3,5-trimethylbenzene). This route is preferred industrially due to the availability of mesitylene.
Synthesis Workflow Visualization
Figure 1: Synthetic pathway from Mesitylene to Methyl 3,5-Dimethylbenzoate via selective oxidation.
Industrial vs. Laboratory Synthesis
-
Industrial (Catalytic Oxidation): Uses
with Cobalt/Manganese acetate catalysts in acetic acid. This avoids nitration byproducts but requires high pressure/temperature. -
Laboratory (Nitric Acid Oxidation): Refluxing mesitylene with dilute
.-
Risk:[2] Competitive nitration of the ring.
-
Mitigation: Use of dilute acid and extended reflux times, followed by purification via base extraction (
).
-
Part 4: Reactivity & Derivatization
Understanding the reactivity profile is essential for using this scaffold in library synthesis.
Electrophilic Aromatic Substitution (EAS)
The 3,5-dimethylbenzoate ring is activated by the two methyl groups but deactivated by the ester/acid group.
-
Directing Effects:
-
Methyl groups: Ortho/Para directing (relative to themselves).
-
Ester/Acid group: Meta directing.[3]
-
-
Result: The positions 2 and 6 are sterically hindered by the adjacent methyl and carboxylate. Position 4 (para to the carboxylate, ortho to both methyls) is the most electronically favorable and sterically accessible site for EAS (e.g., bromination, nitration).
Mechanism Visualization
Figure 2: Reactivity map highlighting the distinct chemical handles available on the scaffold.
Part 5: Experimental Protocols
Protocol A: Synthesis of Methyl 3,5-Dimethylbenzoate (Fischer Esterification)
Objective: Convert 3,5-dimethylbenzoic acid to its methyl ester for purification or use as a lipophilic intermediate.
Reagents:
-
3,5-Dimethylbenzoic acid (10.0 g, 66.6 mmol)
-
Methanol (Anhydrous, 100 mL)
-
Sulfuric acid (
, conc., 1.0 mL) or Thionyl Chloride ( , 1.2 eq)
Methodology:
-
Setup: Equip a 250 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser.
-
Dissolution: Add 3,5-dimethylbenzoic acid to methanol. Stir until suspended.
-
Catalysis:
-
Option A (Acid Cat): Add
dropwise. -
Option B (Acid Chloride): Cool to 0°C, add
dropwise, then warm to RT.
-
-
Reflux: Heat the mixture to reflux (65 °C) for 4–6 hours. Monitor by TLC (Eluent: 10% EtOAc/Hexane). The acid spot (
) should disappear, replaced by the ester spot ( ). -
Workup:
-
Purification: Evaporate solvent. The product usually crystallizes as a low-melting white solid or colorless oil upon cooling.
Protocol B: Quality Control (NMR Analysis)
Validation:
-
1H NMR (CDCl3, 400 MHz):
-
2.37 (s, 6H,
) -
3.90 (s, 3H,
) - 7.20 (s, 1H, Ar-H, para-position)
- 7.68 (s, 2H, Ar-H, ortho-positions)
-
2.37 (s, 6H,
Part 6: Applications in Drug Discovery[11]
Pharmacophore Design
The 3,5-dimethylbenzoate moiety is frequently employed to mimic the phenyl ring of benzoic acid while improving pharmacokinetic (PK) properties.
-
Case Study (Antimalarials): In the development of 4-pyridinemethanol antimalarials, the 3,5-dimethyl substitution pattern was found to optimize lipophilicity, aiding the drug in crossing the parasite's vacuolar membrane.
-
Case Study (GPCR Ligands): Used as a "cap" group in peptide mimetics. The methyl groups fill the hydrophobic sub-pockets (
/ ) of proteases or GPCRs, increasing potency by 10-100 fold compared to the unsubstituted benzoate.
Isotopic Labeling
Deuterated 3,5-dimethylbenzoic acid (
References
-
Biosynth. (n.d.). 3,5-Dimethylbenzoic acid | 499-06-9.[5][8][9] Retrieved from
-
Sigma-Aldrich. (n.d.). 3,5-Dimethylbenzoic acid Product Specification. Retrieved from
-
ChemicalBook. (2025).[1][5][6] Methyl 3,5-dimethylbenzoate Chemical Properties and Spectral Data. Retrieved from
-
PubChem. (n.d.).[6] Compound Summary: Methyl 3,5-dimethylbenzoate (CID 273300). National Library of Medicine.[1] Retrieved from
-
Organic Syntheses. (n.d.). Preparation of Mesitoic Acid (Analogous oxidative procedures). Retrieved from
-
BenchChem. (2025). Physical and chemical properties of 3,5-Dimethoxybenzoic Acid (Structural Analog Comparison). Retrieved from
Sources
- 1. 3,5-Dimethylbenzoic acid | C9H10O2 | CID 10356 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Organic Syntheses Procedure [orgsyn.org]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. calpaclab.com [calpaclab.com]
- 5. METHYL 3,5-DIMETHYLBENZOATE | 25081-39-4 [chemicalbook.com]
- 6. Methyl 2,5-dimethylbenzoate | C10H12O2 | CID 273300 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. 3,5-Dinitrobenzoic acid(99-34-3) 1H NMR spectrum [chemicalbook.com]
- 8. 3,5-Dimethylbenzoic acid(499-06-9) 1H NMR [m.chemicalbook.com]
- 9. 3,5-Dimethylbenzoic acid | 499-06-9 [chemicalbook.com]
